![molecular formula C18H20N2O4S B3675748 N-[2-(4-methoxyphenyl)ethyl]-2-[(4-nitrobenzyl)thio]acetamide](/img/structure/B3675748.png)
N-[2-(4-methoxyphenyl)ethyl]-2-[(4-nitrobenzyl)thio]acetamide
Overview
Description
N-[2-(4-methoxyphenyl)ethyl]-2-[(4-nitrobenzyl)thio]acetamide, also known as MNBTA, is a chemical compound that has gained significant attention from researchers due to its potential therapeutic applications. MNBTA belongs to the class of thioacetamide derivatives and has been shown to exhibit promising effects in various scientific studies.
Mechanism of Action
The mechanism of action of N-[2-(4-methoxyphenyl)ethyl]-2-[(4-nitrobenzyl)thio]acetamide is not fully understood. However, it is believed that the compound exerts its therapeutic effects by interacting with various molecular targets in the cell. This compound has been shown to inhibit the activity of enzymes involved in cancer cell proliferation, such as topoisomerase IIα and cyclin-dependent kinase 2. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines by suppressing the activity of nuclear factor-kappa B (NF-κB). The compound has also been shown to disrupt the bacterial cell membrane, leading to bacterial death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. Additionally, this compound has been shown to inhibit the expression of anti-apoptotic proteins, such as Bcl-2 and survivin. The compound has also been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). Moreover, this compound has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α), and increase the levels of anti-inflammatory cytokines, such as interleukin-10 (IL-10).
Advantages and Limitations for Lab Experiments
N-[2-(4-methoxyphenyl)ethyl]-2-[(4-nitrobenzyl)thio]acetamide has several advantages for lab experiments. The compound is easy to synthesize and has been shown to exhibit promising therapeutic effects in various scientific studies. Additionally, this compound has been shown to possess low toxicity, making it a suitable candidate for further preclinical and clinical studies. However, there are also some limitations associated with this compound. The compound has poor solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to optimize its therapeutic potential.
Future Directions
There are several future directions for the research on N-[2-(4-methoxyphenyl)ethyl]-2-[(4-nitrobenzyl)thio]acetamide. One potential direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to investigate the mechanism of action of this compound in more detail to identify its molecular targets and optimize its therapeutic potential. Additionally, further preclinical and clinical studies are needed to evaluate the efficacy and safety of this compound for various therapeutic applications. Finally, the development of novel drug delivery systems for this compound could overcome its poor solubility and improve its bioavailability in vivo.
Conclusion:
In conclusion, this compound is a promising thioacetamide derivative that has exhibited significant therapeutic potential in various scientific studies. The compound has been shown to possess anticancer, anti-inflammatory, and antimicrobial properties, and has several advantages for lab experiments. However, further research is needed to optimize the synthesis method, investigate the mechanism of action, and evaluate the efficacy and safety of this compound for various therapeutic applications.
Scientific Research Applications
N-[2-(4-methoxyphenyl)ethyl]-2-[(4-nitrobenzyl)thio]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, anti-inflammatory, and antimicrobial properties. The compound has been tested on various cancer cell lines, including breast cancer, lung cancer, and colon cancer, and has been found to induce apoptosis and inhibit cell proliferation. This compound has also been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, this compound has been shown to possess antimicrobial properties against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-2-[(4-nitrophenyl)methylsulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4S/c1-24-17-8-4-14(5-9-17)10-11-19-18(21)13-25-12-15-2-6-16(7-3-15)20(22)23/h2-9H,10-13H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPGVEIVEKAAOPC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)CSCC2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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